Yttrium oxysulfide

Specification

• CAS No.: 12340-04-4
• Molecular Formula: O2SY2
• Molecular Weight: 241.88 g/mol
• IUPAC Name: oxygen(2-);yttrium(3+);sulfide
• Standard InChI: InChI=1S/2O.S.2Y/q3*-2;2*+3
• Standard InChI Key: BTHMZBWJSILAGG-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[S-2].[S-2].[S-2].[Y+3].[Y+3].[Y+3].[Y+3]
• Canonical SMILES: [O-2].[O-2].[S-2].[Y+3].[Y+3]

Introduction

Yttrium oxysulfide, with the chemical formula $\text{Y}_2\text{O}_2\text{S}$, is a compound that has garnered significant attention due to its unique properties and applications. It is particularly noted for its use in phosphors, which are materials that emit light when excited by an external energy source such as ultraviolet light or electrons.

Synthesis and Preparation Methods

Yttrium oxysulfide can be synthesized through various methods, including high-energy ball milling and conventional heating in a sulfurizing atmosphere.

High-Energy Ball Milling Method

This method involves mixing yttrium oxide, europium oxide (for doping), and sulfur powders together and then subjecting them to high-energy ball milling at room temperature. This technique allows for efficient substitution reactions between oxygen and sulfur without the need for high temperatures.

Conventional Sulfurization Method

In this process, yttrium oxide is heated in a sulfurizing atmosphere (e.g., hydrogen sulfide gas) at elevated temperatures to form yttrium oxysulfide.

Phosphor Materials

One of the most significant applications of yttrium oxysulfide is as a host material for phosphors, especially when doped with europium ($\text{Eu}^{3+}$). Europium-doped yttrium oxysulfide ($\text{Y}_2\text{O}_2\text{S:Eu}$) emits red light under excitation by electrons or ultraviolet radiation, making it suitable for use in color television tubes and other display technologies.

Application	Description
Color Television Tubes	Used as red phosphors due to their ability to produce bright colors under electron beam excitation
LED Displays	Can be used similarly in modern LED displays requiring stable red emission

Research Findings on Defects in Yttrium Compounds

While specific research on defects within yttrium oxysulfides might be limited compared to other compounds like ytterbim-based materials or pure metal defects, studies on related compounds provide insights into potential defect behaviors:

• Intrinsic Defects: In similar compounds like ytterbim-based materials or other rare earth sulfides/oxides, intrinsic defects such as vacancies can significantly affect optical properties by introducing levels within the bandgap that influence luminescence characteristics.

  For example, research on intrinsic defects in related systems shows how vacancies can induce deep levels affecting luminescent behavior. Although not directly applicable here without specific data on $\text{Y}_2\text{O}_2\text{S}$, these findings suggest potential avenues for further study.